N-(2-thioxo-2,3-dihydro-1,3-benzothiazol-6-yl)benzamide

• IUPAC Name: N-(2-sulfanylidene-3H-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C14H10N2OS2/c17-13(9-4-2-1-3-5-9)15-10-6-7-11-12(8-10)19-14(18)16-11/h1-8H,(H,15,17)(H,16,18)
• InChI Key: SHXZWSLYYMNABN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)NC(=S)S3
• Molecular Formula: C14H10N2OS2
• Molecular Weight: 286.4 g/mol

Description

N-(2-thioxo-2,3-dihydro-1,3-benzothiazol-6-yl)benzamide is a chemical compound that belongs to the class of benzothiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and material science.

Mechanism of Action

The mechanism of action of N-(2-thioxo-2,3-dihydro-1,3-benzothiazol-6-yl)benzamide varies depending on its application. In anticancer activity, it has been shown to induce apoptosis (programmed cell death) by inhibiting the activity of certain enzymes involved in cell proliferation. In antimicrobial activity, it has been shown to disrupt the cell membrane of bacteria, leading to their death. In anti-inflammatory activity, it has been shown to inhibit the production of certain cytokines (proteins involved in inflammation) by immune cells.
Biochemical and Physiological Effects:
N-(2-thioxo-2,3-dihydro-1,3-benzothiazol-6-yl)benzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and bacteria, as well as reduce inflammation. In vivo studies have shown that it can reduce tumor growth and improve survival rates in animal models of cancer. However, further studies are needed to determine its safety and efficacy in humans.

Advantages and Limitations for Lab Experiments

N-(2-thioxo-2,3-dihydro-1,3-benzothiazol-6-yl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. However, it also has some limitations, such as its low solubility in water and some organic solvents, which can make it difficult to work with in certain experiments. Additionally, its potential toxicity and side effects should be taken into consideration when designing experiments.

Future Directions

There are several future directions for the research on N-(2-thioxo-2,3-dihydro-1,3-benzothiazol-6-yl)benzamide. One direction is to explore its potential applications in other fields, such as agriculture and environmental science. Another direction is to investigate its mechanism of action in more detail, particularly in relation to its anticancer and antimicrobial activities. Additionally, further studies are needed to determine its safety and efficacy in humans, which could lead to the development of new drugs based on this compound.

Synthesis Methods

The synthesis of N-(2-thioxo-2,3-dihydro-1,3-benzothiazol-6-yl)benzamide involves the reaction between 2-aminobenzamide and 2-mercaptobenzothiazole in the presence of a suitable catalyst. The reaction proceeds via the formation of an intermediate, which undergoes cyclization to form the final product. The yield of the product can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

N-(2-thioxo-2,3-dihydro-1,3-benzothiazol-6-yl)benzamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, it has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory activities. In pharmaceuticals, it has been used as a building block for the synthesis of various drugs. In material science, it has been used as a precursor for the synthesis of metal complexes, which have potential applications as catalysts, sensors, and optical materials.